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Compound of Interest

Compound Name: Benzenesulfonamide, 4,4'-oxybis-

Cat. No.: B1619861

Essential Safety & Handling Guide for
Benzenesulfonamide, 4,4'-oxybis-

This guide provides immediate, essential safety and logistical information for handling
Benzenesulfonamide, 4,4'-oxybis-. All personnel must review this information before working
with this compound.

Chemical Identifier:

o CAS Number: Not clearly established for this specific compound in the provided search
results. Related compounds have distinct CAS numbers.

Personal Protective Equipment (PPE)

Given the limited toxicological data available for Benzenesulfonamide, 4,4'-oxybis-, stringent
adherence to the following personal protective equipment (PPE) protocols is mandatory to
minimize exposure.

Summary of Recommended PPE[1]
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Protection Type Specification

Rationale

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

Eye/Face Protection

Protects against splashes and

dust particles.

Wear fire/flame resistant and
Skin Protection impervious clothing. Chemical-

resistant gloves must be worn.

Prevents skin contact with the

chemical.

Handle with chemical-
impermeable gloves that
satisfy EU Directive
89/686/EEC and the standard
EN 374. Inspect gloves prior to

Hand Protection

use.

Protects hands from direct
contact. Due to the lack of
specific breakthrough time
data, it is recommended to use
gloves made of a material with
broad chemical resistance,
such as nitrile or neoprene,

and to change them frequently.

If exposure limits are exceeded
) ) or if irritation or other
Respiratory Protection )
symptoms are experienced,

use a full-face respirator.

Protects the respiratory system
from inhalation of dust or

aerosols.

Quantitative Data Summary

No specific occupational exposure limits (OELS), such as Permissible Exposure Limits (PELS)

or Threshold Limit Values (TLVs), have been established for Benzenesulfonamide, 4,4'-

oxybis-. The toxicological properties of this compound have not been fully investigated.[2]

Therefore, it should be handled with the utmost care, assuming it is a hazardous substance.

Physical & Chemical Properties

Property Value
Molecular Formula C12H12N205S2
Molecular Weight 328.4 g/mol
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Experimental Protocols: Handling and Disposal

Handling Protocol:

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure. Ensure eyewash stations and safety showers are readily
accessible.

o Personal Protective Equipment (PPE) Donning: Before handling the compound, put on all
required PPE as specified in the table above.

o Dispensing: Carefully weigh and dispense the solid material, avoiding the generation of dust.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

o Post-Handling: After handling, wash hands and forearms thoroughly with soap and water.
Remove and properly dispose of or decontaminate PPE.

Spill Response Protocol:

o Evacuate: Immediately evacuate the spill area.

» Ventilate: Ensure the area is well-ventilated.

« Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Collection: Carefully sweep or scoop up the spilled material and place it into a labeled,
sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable decontamination solution.
Disposal Protocol:
All waste containing Benzenesulfonamide, 4,4'-oxybis- must be treated as hazardous waste.

o Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed
containers.
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e Labeling: Label waste containers with "Hazardous Waste" and the full chemical name:

"Benzenesulfonamide, 4,4'-oxybis-".

o Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

» Disposal: Arrange for the disposal of hazardous waste through a licensed professional waste
disposal service in accordance with all local, state, and federal regulations. Do not dispose of
this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Benzenesulfonamide, 4,4'-oxybis-

Preparation

Select PPE

Handle Chemical

PosttHandling & Disposal

(Dispose via Licensed Service)
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Exposure Response Protocol

Ingestion

Do NOT Induce Vomiting

(Rinse Mouth & Seek Medical AttentiorD

Skin Contact

Rinse with Water for 15 min

Seek Medical Attention

Remove Contaminated Clothing

Move to Fresh Air

Y

Wash with Soap & Water

Y

(Seek Medical Attention if Irritation Persists)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. echemi.com [echemi.com]
o 2. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling
Benzenesulfonamide, 4,4'-oxybis-]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1619861?utm_src=pdf-body-img
https://www.benchchem.com/product/b1619861?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/nn-bisphenylsulphonyl-44-oxydibenzenesulphonamide-pid_Rock17133.html
https://www.fishersci.com/store/msds?partNumber=AC148491000&productDescription=BENZENESULFONAMIDE%2C+98%2B%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1619861#personal-protective-equipment-for-handling-benzenesulfonamide-4-4-oxybis
https://www.benchchem.com/product/b1619861#personal-protective-equipment-for-handling-benzenesulfonamide-4-4-oxybis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1619861#personal-protective-equipment-for-
handling-benzenesulfonamide-4-4-oxybis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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